Cas no 73553-75-0 (1-[4-(1-phenylethyl)-1,3-thiazol-2-yl]piperazine dihydrochloride)

• Product Name: 1-[4-(1-phenylethyl)-1,3-thiazol-2-yl]piperazine dihydrochloride
• CAS No: 73553-75-0
• MF: C₁₅H₂₁Cl₂N₃S
• MW: 346.318340063095
• CID: 1761063
• PubChem ID: 3056218
• Update Time: 2025-04-21

1-[4-(1-phenylethyl)-1,3-thiazol-2-yl]piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[4-(1-phenylethyl)-1,3-thiazol-2-yl]piperazine dihydrochloride
• 4-(1-phenylethyl)-2-piperazin-1-yl-1,3-thiazole,dihydrochloride
• 1-(4-(1-Phenylethyl)-2-thiazolyl)piperazine dihydrochloride
• ((alpha-Methylbenzyl)-4 thiazolyl-2)-1 piperazine dichlorhydrate [French]
• Piperazine, 1-(4-(1-phenylethyl)-2-thiazolyl)-, dihydrochloride
• 1-[4-(1-Phenylethyl)-1,3-thiazol-2-yl]piperazine--hydrogen chloride (1/2)
• DTXSID60994330
• 73553-75-0
• ((alpha-Methylbenzyl)-4 thiazolyl-2)-1 piperazine dichlorhydrate

• Inchi： 1S/C15H19N3S.2ClH/c1-12(13-5-3-2-4-6-13)14-11-19-15(17-14)18-9-7-16-8-10-18;;/h2-6,11-12,16H,7-10H2,1H3;2*1H
• InChI Key： ZFXBJARGYAIRDC-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C=C(C(C)C2C=CC=CC=2)N=C1N1CCNCC1

Computed Properties

• Exact Mass: 345.0833242g/mol
• Monoisotopic Mass: 345.0833242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.4Ų